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Introduction

Senna, derived from the leaves and pods of plants from the Senna genus, is a widely
recognized and utilized natural laxative.[1][2] Its therapeutic effects are attributed to a group of
anthraquinone glycosides known as sennosides, primarily sennosides A and B.[3][4] These
compounds are stimulant laxatives used for the short-term treatment of occasional
constipation.[5]

The pharmacological action of sennosides is initiated in the colon. After oral administration, the
sennosides pass through the stomach and small intestine largely unabsorbed. In the large
intestine, gut bacteria metabolize the sennosides into the active metabolite, rheinanthrone. This
active form works by irritating the lining of the colon, which stimulates peristalsis (wave-like
muscle contractions) and increases fluid secretion into the colon, ultimately facilitating bowel
movements. Evacuation typically occurs within 6 to 12 hours after oral ingestion.

Developing a stable and effective oral dosage form for Senna extracts is crucial for ensuring
predictable therapeutic outcomes. Traditional preparations often lack standardization, leading
to variability in safety and efficacy. Modern pharmaceutical formulations, such as tablets, offer
significant advantages including dose accuracy, improved stability, and patient compliance.
This document provides detailed protocols and application notes for the extraction, formulation,
and evaluation of Senna extract tablets.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3430579?utm_src=pdf-interest
https://www.benchchem.com/product/b3430579?utm_src=pdf-body
https://www.benchchem.com/product/b3430579?utm_src=pdf-body
https://www.phytojournal.com/archives/2019.v8.i2.7980/formulation-development-and-evaluation-of-sennoside-enriched-senna-extract-tablets-of-different-concentrations
https://www.researchgate.net/publication/283472130_Studies_in_development_and_evaluation_of_sennoside_formulations
https://www.ijpsonline.com/articles/studies-in-development-and-evaluation-of-sennoside-formulations.pdf
https://extroilnaturals.com/calcium-sennoside-manufacturing-process-and-demand-growth-in-the-future/
https://en.wikipedia.org/wiki/Senna_glycoside
https://www.benchchem.com/product/b3430579?utm_src=pdf-body
https://www.benchchem.com/product/b3430579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Pre-formulation Studies: Extraction and Enrichment

The initial step in developing a Senna-based oral dosage form is the efficient extraction and
enrichment of the active sennosides from the plant material.

Extraction

The maceration technique using hydroalcoholic solvents is a common and effective method for
extracting sennosides from dried Senna leaves. The choice of solvent concentration
significantly impacts the yield and purity of the extract. Studies have shown that a 70%
hydroalcoholic (ethanol) solution provides an optimal balance, resulting in a higher yield of
extract and a greater concentration of sennosides compared to other concentrations.

Enrichment

Raw extracts contain various other phytochemicals, such as tannins, which can be removed to
enrich the sennoside concentration. A common enrichment procedure involves treating the
extract with lead acetate to precipitate tannins, followed by separation and neutralization to
obtain an enriched extract.
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Pharmacological Pathway of Sennosides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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